molecular formula C16H18FNO5S2 B2874754 3-[(3-Methoxy-5-methylsulfonylanilino)methyl]-4-methylbenzenesulfonyl fluoride CAS No. 2411318-55-1

3-[(3-Methoxy-5-methylsulfonylanilino)methyl]-4-methylbenzenesulfonyl fluoride

Cat. No. B2874754
CAS RN: 2411318-55-1
M. Wt: 387.44
InChI Key: QHBZBCJHUVYZBF-UHFFFAOYSA-N
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Description

The compound seems to be a complex organic molecule. It appears to contain functional groups such as methoxy (-OCH3), methylsulfonyl (-SO2CH3), and sulfonyl fluoride (-SO2F). These functional groups are common in organic chemistry and have distinct chemical properties .


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, methoxy groups are often introduced using methanol in the presence of an acid catalyst . Sulfonyl fluoride groups can be introduced using sulfuryl fluoride (SO2F2) under certain conditions .


Molecular Structure Analysis

The molecular structure of a compound is determined by the arrangement of its atoms and the bonds between them. The presence of different functional groups will significantly influence the structure. For example, sulfonyl groups are known to be strong electron-withdrawing groups .


Chemical Reactions Analysis

The chemical reactions of a compound are largely determined by its functional groups. Methoxy groups, for example, can undergo reactions such as demethylation. Sulfonyl fluoride groups are highly reactive and can react with nucleophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, are determined by its molecular structure. For example, compounds with sulfonyl groups tend to have strong dipole moments due to the polarity of the sulfur-oxygen bonds .

Safety And Hazards

The safety and hazards associated with a compound depend on its reactivity and other properties. For example, compounds containing sulfonyl fluoride groups can be hazardous due to the high reactivity of the fluoride ion .

properties

IUPAC Name

3-[(3-methoxy-5-methylsulfonylanilino)methyl]-4-methylbenzenesulfonyl fluoride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18FNO5S2/c1-11-4-5-15(25(17,21)22)6-12(11)10-18-13-7-14(23-2)9-16(8-13)24(3,19)20/h4-9,18H,10H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHBZBCJHUVYZBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)S(=O)(=O)F)CNC2=CC(=CC(=C2)S(=O)(=O)C)OC
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18FNO5S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[(3-Methoxy-5-methylsulfonylanilino)methyl]-4-methylbenzenesulfonyl fluoride

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